Cas no 87411-39-0 (Pentanoic acid, 5-(3-bromophenoxy)-)

• Product Name: Pentanoic acid, 5-(3-bromophenoxy)-
• CAS No: 87411-39-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 656559
• PubChem ID: 28971671
• Update Time: 2025-04-19

Pentanoic acid, 5-(3-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(3-bromophenoxy)-
• 5-(3-bromophenoxy)pentanoic acid
• DTXSID70651866
• SCHEMBL16596174
• MFCD11192946
• AKOS009259457
• 87411-39-0

• Inchi： 1S/C11H13BrO3/c12-9-4-3-5-10(8-9)15-7-2-1-6-11(13)14/h3-5,8H,1-2,6-7H2,(H,13,14)
• InChI Key： NAQSMWNOKFTLQL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCCCC(=O)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų